4-benzyl-N-(3-(tert-butyl)isoxazol-5-yl)-5-oxomorpholine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-benzyl-N-(3-(tert-butyl)isoxazol-5-yl)-5-oxomorpholine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound is a morpholine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and future directions have been extensively studied.
Scientific Research Applications
Synthesis and Properties of Novel Polymers
One study focused on the synthesis and properties of ortho-linked polyamides, which are derived from similar bis(ether-carboxylic acid) compounds. These polyamides demonstrated significant thermal stability, solubility in polar solvents, and the ability to form transparent, flexible films, suggesting potential applications in materials science for coatings and films with specialized properties (Hsiao, Yang, & Chen, 2000).
Versatile Building Blocks for Synthetic Organic Chemistry
Another research avenue involves the utilization of tert-butyl phenylazocarboxylates as versatile building blocks in synthetic organic chemistry. These compounds, closely related to the target molecule in structure, facilitate nucleophilic substitutions and radical reactions, offering a pathway to synthesize a wide array of organic molecules, potentially expanding the toolkit available for drug discovery and material synthesis (Jasch, Höfling, & Heinrich, 2012).
Potential Antipsychotic Agents
Heterocyclic carboxamides, which share functional groups with the chemical of interest, have been synthesized and evaluated as potential antipsychotic agents. These studies have led to the identification of compounds with promising in vitro and in vivo activities, suggesting that derivatives of the target compound may have therapeutic applications in the treatment of psychiatric disorders (Norman et al., 1996).
Cardioprotective Agents
Research into malonyl-CoA decarboxylase inhibitors has identified isoxazole-3-carboxamides as potent candidates, demonstrating significant promise in treating ischemic heart diseases. These findings highlight the potential for derivatives of 4-Benzyl-N-(3-(tert-Butyl)isoxazol-5-yl)-5-oxomorpholine-3-carboxamide in the development of new cardioprotective drugs (Cheng et al., 2006).
properties
IUPAC Name |
4-benzyl-N-(3-tert-butyl-1,2-oxazol-5-yl)-5-oxomorpholine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4/c1-19(2,3)15-9-16(26-21-15)20-18(24)14-11-25-12-17(23)22(14)10-13-7-5-4-6-8-13/h4-9,14H,10-12H2,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIYHBSZVNGJGKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NOC(=C1)NC(=O)C2COCC(=O)N2CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.